N-(3-(1H-imidazol-1-yl)propyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-fluorophenyl)-N-(3-imidazol-1-ylpropyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C18H18FN7O2/c19-13-2-4-14(5-3-13)25-10-11-26-17(28)15(22-23-18(25)26)16(27)21-6-1-8-24-9-7-20-12-24/h2-5,7,9,12H,1,6,8,10-11H2,(H,21,27)
• InChI Key: IBWQVCYZTACXSI-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=NN=C2N1C3=CC=C(C=C3)F)C(=O)NCCCN4C=CN=C4
• Molecular Formula: C18H18FN7O2
• Molecular Weight: 383.4 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C18H18FN7O2 and its molecular weight is 383.387. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticonvulsant Activity

• The synthesis of imidazo and pyrazolo triazine analogues has been explored for their potential anticonvulsant activity. For example, some compounds showed potent anticonvulsant activity against maximal electroshock-induced seizures, although challenges such as emesis were noted, limiting further development in this area (J. Kelley et al., 1995).

Chemical Reactivity and Nucleophile Interactions

• Research on the reactivity of diethyl 4-aminoimidazo[5,1-c][1,2,4]triazine-3,8-dicarboxylate with nucleophiles demonstrated selective formation of monoamides, highlighting the synthetic versatility and potential for creating diverse derivatives with tailored properties (E. V. Sadchikova & V. Mokrushin, 2014).

Anticancer Activity

• The synthesis of fused heterocyclic triazines from N-acyl imidates and heterocyclic amines was explored for their anticancer and antioxidant activities. Some derivatives exhibited moderate anti-proliferation potential against various cancer cell lines, with notable growth inhibitory activity against renal cancer cell lines. Additionally, these compounds showed significant antioxidant capacity, indicating potential therapeutic relevance (O. Bekircan et al., 2005).

Antimicrobial Activity

• Novel derivatives combining benzo[d]imidazole with other heterocyclic moieties were synthesized and exhibited promising antibacterial activities against various strains, including Escherichia coli and Staphylococcus aureus. These studies underscore the potential of these compounds in developing new antimicrobial agents (V. Patil et al., 2015).